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Compound of Interest

Compound Name: Phenothrin

Cat. No.: B042100 Get Quote

Ensuring the safe and compliant disposal of phenothrin is a critical aspect of laboratory

operations. This guide provides essential procedural information for researchers, scientists,

and drug development professionals to manage phenothrin waste streams effectively,

minimizing environmental impact and ensuring workplace safety.

Phenothrin, a synthetic pyrethroid insecticide, is classified as a hazardous substance and is

particularly toxic to aquatic life.[1] Improper disposal can lead to environmental contamination

and may result in legal liabilities.[2] Adherence to local, state, and federal regulations is

mandatory for all disposal procedures.[3]

Immediate Safety and Spill Management
In the event of a phenothrin spill, immediate action is crucial to mitigate exposure and prevent

environmental contamination.

For Minor Spills:

Restrict Access: Immediately clear the area of all personnel.

Ensure Ventilation: Increase ventilation in the spill area.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[4] For larger spills or in poorly ventilated areas,

respiratory protection may be necessary.[4]
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Containment: Use an inert absorbent material such as sand, earth, or vermiculite to contain

the spill.[3][5]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[3][4]

Decontamination: Wash the spill area with a soapy solution and collect the wastewater for

treatment and disposal as hazardous waste. Do not allow wash water to enter drains.[3]

For Major Spills:

Evacuate: Evacuate the area immediately and move upwind.

Alert Authorities: Notify your institution's emergency responders and provide them with the

location and nature of the hazard.[3]

Prevent Spread: If it is safe to do so, take steps to prevent the spillage from entering drains

or water courses.[3]

Phenothrin Waste Disposal Protocol
The primary recommended methods for the disposal of phenothrin waste are incineration by a

licensed chemical destruction facility or burial in an authorized landfill.[3][4] It is crucial to

consult with your institution's Environmental Health and Safety (EHS) department to ensure

compliance with all applicable regulations.

Step 1: Waste Identification and Segregation

Identify: All materials that have come into contact with phenothrin, including unused

product, contaminated labware (e.g., beakers, pipettes), contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Segregate: Do not mix phenothrin waste with non-hazardous waste.[2] Keep it separate

from other chemical waste streams unless explicitly permitted by your EHS department.

Step 2: Waste Collection and Storage
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Containers: Use only approved, properly labeled hazardous waste containers for collecting

phenothrin waste.[6] The containers should be in good condition, compatible with the waste,

and kept securely closed except when adding waste.[6]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the name "Phenothrin," and the associated hazards (e.g., "Toxic," "Dangerous for the

environment").[2]

Storage: Store phenothrin waste in a designated and secure Satellite Accumulation Area

(SAA).[6][7] This area should be away from ignition sources and incompatible materials.[3]

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is full, or before the designated accumulation time

limit is reached, contact your institution's EHS department to arrange for pickup and

disposal.[6]

Documentation: Complete all necessary waste disposal forms as required by your institution

and regulatory agencies.

Quantitative Data for Phenothrin Disposal
Parameter Guideline Source

UN Number (for transport) 3082

Hazard Class (for transport)
9 (Miscellaneous hazardous

materials)

Packing Group (for transport) III

Reportable Quantity (RQ)
Varies by jurisdiction; consult

local regulations.

Container Type

UN-approved steel drums lined

with epoxy-phenolic resins are

recommended for storage.

Maximum Satellite

Accumulation
55 gallons [6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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